![molecular formula C18H20N2O3 B267088 4-[(phenoxyacetyl)amino]-N-propylbenzamide](/img/structure/B267088.png)
4-[(phenoxyacetyl)amino]-N-propylbenzamide
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Overview
Description
4-[(Phenoxyacetyl)amino]-N-propylbenzamide, also known as PAPB, is a chemical compound that has garnered significant attention in scientific research due to its potential therapeutic applications. PAPB is a small molecule that belongs to the class of benzamide derivatives and has been studied for its ability to modulate various biological processes.
Mechanism of Action
4-[(phenoxyacetyl)amino]-N-propylbenzamide exerts its biological effects by modulating the activity of various molecular targets. It has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. This compound has also been shown to inhibit the activity of the protein kinase C (PKC) pathway, which is involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines. This compound has also been shown to inhibit the growth and proliferation of cancer cells and to protect neurons from oxidative stress-induced damage.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 4-[(phenoxyacetyl)amino]-N-propylbenzamide in lab experiments is its high potency and selectivity for its molecular targets. This compound is also relatively easy to synthesize and purify, making it a cost-effective option for researchers. However, one of the limitations of using this compound is its relatively short half-life, which can make it difficult to study its long-term effects.
Future Directions
There are several future directions for research on 4-[(phenoxyacetyl)amino]-N-propylbenzamide. One area of interest is the potential use of this compound in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, further research is needed to explore the potential use of this compound in the treatment of cancer and inflammatory disorders. Finally, more studies are needed to investigate the long-term effects of this compound and to optimize its pharmacokinetic properties for clinical use.
Synthesis Methods
4-[(phenoxyacetyl)amino]-N-propylbenzamide can be synthesized through a multi-step process that involves the reaction of phenoxyacetic acid with propylamine, followed by the coupling of the resulting product with 4-aminobenzamide. The final product is obtained through purification and crystallization.
Scientific Research Applications
4-[(phenoxyacetyl)amino]-N-propylbenzamide has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been shown to exhibit anti-inflammatory, anti-tumor, and neuroprotective properties. This compound has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and multiple sclerosis.
properties
Molecular Formula |
C18H20N2O3 |
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Molecular Weight |
312.4 g/mol |
IUPAC Name |
4-[(2-phenoxyacetyl)amino]-N-propylbenzamide |
InChI |
InChI=1S/C18H20N2O3/c1-2-12-19-18(22)14-8-10-15(11-9-14)20-17(21)13-23-16-6-4-3-5-7-16/h3-11H,2,12-13H2,1H3,(H,19,22)(H,20,21) |
InChI Key |
KJBVYHHLVTURQI-UHFFFAOYSA-N |
SMILES |
CCCNC(=O)C1=CC=C(C=C1)NC(=O)COC2=CC=CC=C2 |
Canonical SMILES |
CCCNC(=O)C1=CC=C(C=C1)NC(=O)COC2=CC=CC=C2 |
Origin of Product |
United States |
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